2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C19H19ClN4O2S
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 2-[3-(2-chlorophenyl)-4-ethyl-5-sulfanylidene-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H19ClN4O2S/c1-3-23-18(13-8-4-5-9-14(13)20)22-24(19(23)27)12-17(25)21-15-10-6-7-11-16(15)26-2/h4-11H,3,12H2,1-2H3,(H,21,25)
• InChI Key: HPUGMIJVTXDXIG-UHFFFAOYSA-N
• SMILES: CCN1C(=NN(C1=S)CC(=O)NC2=CC=CC=C2OC)C3=CC=CC=C3Cl

Description

2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide is not fully understood. However, studies have shown that this compound inhibits the growth of microorganisms by disrupting their cell membrane and cell wall. This compound also inhibits the activity of enzymes involved in the biosynthesis of essential components of the cell wall, leading to the death of microorganisms.
Biochemical and Physiological Effects:
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide has been shown to have several biochemical and physiological effects. Studies have shown that this compound has potent antimicrobial and antifungal activities, making it a potential candidate for the development of new drugs. This compound has also been shown to have anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide in lab experiments is its potent antimicrobial and antifungal activities. This compound is also relatively easy to synthesize, making it readily available for use in experiments. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to certain cell lines, making it necessary to use caution when handling this compound.

Future Directions

There are several future directions for the study of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide. One of the most significant future directions is the development of new drugs based on this compound. Studies have shown that this compound has potent antimicrobial and antifungal activities, making it a potential candidate for the development of new drugs. Another future direction is the study of the mechanism of action of this compound. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide can be achieved using different methods. One of the most common methods involves the reaction of 2-chloro-N-(2-methoxyphenyl)acetamide with ethyl isothiocyanate and 1,2,4-triazole in the presence of a base. The reaction proceeds under reflux conditions, and the product is obtained after purification by recrystallization.

Scientific Research Applications

2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methoxyphenyl)acetamide has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has potent antimicrobial and antifungal activities, making it a potential candidate for the development of new drugs.